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Introduction
In the landscape of pharmaceutical research and fine chemical synthesis, the unequivocal

structural confirmation of novel and intermediate compounds is paramount. (3-Bromophenyl)
(cyclopropyl)methanone (CAS No. 693774-26-4) represents a key building block, a versatile

intermediate whose utility in the synthesis of more complex molecular architectures is

significant.[1][2] Its structure, featuring a brominated aromatic ring and a strained cyclopropyl

ketone moiety, presents a distinct spectroscopic fingerprint.

This technical guide provides an in-depth analysis of the essential spectroscopic data required

to identify and characterize (3-Bromophenyl)(cyclopropyl)methanone. We will delve into the

interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data. The causality behind experimental choices and the interpretation of spectral

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1293269#bc-rfq
https://www.benchchem.com/product/b1293269/docs?utm_src=pdf-body#spectroscopic-elucidation-of-3-bromophenyl-cyclopropyl-methanone-a-guide-to-structural-verification
https://www.benchchem.com/product/b1293269/docs?utm_src=pdf-body#spectroscopic-elucidation-of-3-bromophenyl-cyclopropyl-methanone-a-guide-to-structural-verification
https://www.bldpharm.com/products/693774-26-4.html
https://www.achemblock.com/m23130-3-bromophenyl-cyclopropylmethanone.html
https://www.benchchem.com/product/b1293269/docs?utm_src=pdf-body#spectroscopic-elucidation-of-3-bromophenyl-cyclopropyl-methanone-a-guide-to-structural-verification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


features are explained from a field-proven perspective, ensuring a trustworthy and self-

validating system for compound verification.

Molecular Identity and Structure
Before delving into the spectroscopic data, it is essential to establish the fundamental

properties of the target molecule.

IUPAC Name: (3-Bromophenyl)(cyclopropyl)methanone[2]

CAS Number: 693774-26-4[1][2]

Molecular Formula: C₁₀H₉BrO[1][2]

Molecular Weight: 225.08 g/mol [1]

The molecular structure, rendered below, illustrates the connectivity of the atoms, forming the

basis for all subsequent spectroscopic interpretation.

Caption: Molecular structure of (3-Bromophenyl)(cyclopropyl)methanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For (3-Bromophenyl)(cyclopropyl)methanone, both ¹H and ¹³C NMR

are required for full structural confirmation.

Predicted ¹H NMR Spectral Data
The proton NMR spectrum provides information on the number of different types of protons,

their electronic environment, and their proximity to other protons. The predicted chemical shifts

(in ppm) are based on established substituent effects on aromatic systems and data from

analogous cyclopropyl ketones.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 8.05 t (triplet-like) 1H Ar-H (H-2)

Proximal to
the electron-
withdrawing
carbonyl
group and
ortho to the
bromine atom.

~ 7.85 ddd 1H Ar-H (H-6)

Ortho to the

carbonyl group,

showing coupling

to H-5 and H-4.

~ 7.68 ddd 1H Ar-H (H-4)

Ortho to the

bromine atom,

showing coupling

to H-5 and H-2.

~ 7.35 t 1H Ar-H (H-5)

Meta to both

substituents,

coupled to H-4

and H-6.

~ 2.65 m (multiplet) 1H Cyclopropyl-CH

Methine proton

of the

cyclopropyl

group,

deshielded by

the adjacent

carbonyl.

~ 1.25 m (multiplet) 2H Cyclopropyl-CH₂

Diastereotopic

methylene

protons adjacent

to the methine

carbon.
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| ~ 1.05 | m (multiplet) | 2H | Cyclopropyl-CH₂ | Diastereotopic methylene protons adjacent to

the methine carbon. |

Expertise & Causality: The aromatic region is expected to show four distinct signals due to the

meta-substitution pattern, breaking the symmetry of the ring. The cyclopropyl protons exhibit a

complex splitting pattern due to geminal and vicinal coupling. The methine (CH) proton is

significantly downfield due to the anisotropic effect of the adjacent carbonyl group.

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum reveals the number of unique carbon environments and provides

insight into the electronic nature of those carbons.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment Rationale

~ 198.5 C=O
Carbonyl carbon, highly
deshielded.

~ 138.0 Ar-C (C-1)
Aromatic carbon attached to

the acyl group.

~ 135.5 Ar-CH (C-6)
Aromatic methine carbon ortho

to the acyl group.

~ 132.0 Ar-CH (C-2)
Aromatic methine carbon ortho

to the bromine atom.

~ 130.0 Ar-CH (C-5)
Aromatic methine carbon para

to the bromine atom.

~ 128.5 Ar-CH (C-4)
Aromatic methine carbon ortho

to the bromine atom.

~ 123.0 Ar-C (C-3)

Aromatic carbon directly

attached to bromine; its shift is

attenuated by the halogen.

~ 20.0 Cyclopropyl-CH
Methine carbon of the

cyclopropyl ring.
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| ~ 12.0 | Cyclopropyl-CH₂ | Methylene carbons of the cyclopropyl ring. |

Trustworthiness: The predicted chemical shifts are grounded in extensive databases and

established principles of carbon NMR spectroscopy.[3] For instance, the carbonyl carbon's

chemical shift is characteristic of a ketone conjugated with an aromatic ring.

Experimental Protocol: NMR Data Acquisition

Sample Prep:
Dissolve 5-10 mg sample

in ~0.7 mL CDCl₃

Transfer to
5 mm NMR tube

Acquire Data:
Insert into NMR spectrometer

(e.g., 500 MHz)

Tune & Shim
for optimal homogeneity

Run ¹H Spectrum
(16 scans)

Run ¹³C Spectrum
(1024 scans)

Process Data:
Fourier Transform,

Phase & Baseline Correction

Click to download full resolution via product page

Caption: Standard workflow for NMR sample preparation and data acquisition.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule. The spectrum for (3-Bromophenyl)(cyclopropyl)methanone is dominated by the

strong carbonyl stretch.

IR Spectrum Analysis
The key to interpreting the IR spectrum is to identify the characteristic absorption bands

corresponding to specific vibrational modes.

Table 3: Key IR Absorption Bands
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Frequency (cm⁻¹) Intensity Assignment Vibrational Mode

~ 3100-3000 Medium Aromatic C-H C-H Stretch

~ 3000-2850 Medium-Weak Cyclopropyl C-H C-H Stretch

~ 1680 Strong C=O (Ketone) C=O Stretch

~ 1585, 1470 Medium-Strong Aromatic C=C C=C Ring Stretch

~ 1020 Medium Cyclopropyl Ring
Ring "Breathing"

Mode

| ~ 550 | Medium | C-Br | C-Br Stretch |

Authoritative Grounding: The position of the carbonyl (C=O) stretch at ~1680 cm⁻¹ is indicative

of an aryl ketone, where conjugation with the benzene ring lowers the frequency from a typical

aliphatic ketone (~1715 cm⁻¹). This is a well-documented phenomenon in IR spectroscopy. The

presence of a C-Br bond is confirmed by a band in the low-frequency fingerprint region.[4]

Experimental Protocol: IR Data Acquisition (ATR)
Attenuated Total Reflectance (ATR) is a common, modern technique that requires minimal

sample preparation.

Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean by wiping it with

a solvent-moistened swab (e.g., isopropanol) and running a background scan.

Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

Pressure Application: Lower the pressure arm to ensure firm contact between the sample

and the crystal.

Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans to improve the

signal-to-noise ratio.

Cleaning: Clean the crystal thoroughly after the measurement.

Mass Spectrometry (MS)
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Mass spectrometry provides the exact molecular weight and crucial information about the

molecule's fragmentation pattern, which acts as a structural fingerprint. High-Resolution Mass

Spectrometry (HRMS) for this compound confirms its elemental composition.[5]

MS Analysis
Molecular Ion (M⁺): The mass spectrum will exhibit a characteristic pair of peaks for the

molecular ion due to the natural isotopic abundance of bromine (⁷⁹Br: ~50.7%, ⁸¹Br:

~49.3%). This results in two peaks of nearly equal intensity at m/z 224 and m/z 226.

High-Resolution MS (HRMS): The calculated exact mass for the protonated molecule

[C₁₀H₉BrO + H]⁺ is 224.9910. Experimental data confirms this with a found value of

224.9910, validating the molecular formula.[5]

Key Fragmentation Pathways
The primary fragmentation involves the cleavage of bonds adjacent to the carbonyl group,

which are the most labile.

Table 4: Predicted Major Mass Fragments

m/z (⁷⁹Br/⁸¹Br) Relative Intensity Proposed Fragment Ion

224 / 226 High
[C₁₀H₉BrO]⁺ (Molecular
Ion)

183 / 185 Very High [C₇H₄BrO]⁺ (Loss of •C₃H₅)

155 / 157 Medium
[C₆H₄Br]⁺ (Loss of CO from

183/185)

| 69 | High | [C₄H₅O]⁺ (Loss of •C₆H₄Br) |

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.rsc.org/suppdata/d5/cc/d5cc05964j/d5cc05964j1.pdf
https://www.rsc.org/suppdata/d5/cc/d5cc05964j/d5cc05964j1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[M]⁺˙
m/z 224/226

[M - C₃H₅]⁺
m/z 183/185

(3-Bromobenzoyl cation)

- •C₃H₅

[M - C₆H₄Br]⁺
m/z 69

(Cyclopropylacylium ion)

- •C₆H₄Br

[M - C₃H₅ - CO]⁺
m/z 155/157

(3-Bromophenyl cation)

- CO

Click to download full resolution via product page

Caption: Proposed electron ionization (EI) fragmentation pathway for the title compound.

Experimental Protocol: GC-MS Data Acquisition
Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for volatile and thermally stable

compounds like this one.

Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile

solvent like dichloromethane or ethyl acetate.

GC Method:

Injector: 250 °C, Split mode (e.g., 50:1).

Column: Standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

Oven Program: Start at 100 °C, hold for 2 min, ramp to 280 °C at 20 °C/min, hold for 5

min.

MS Method:
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Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Scan Range: m/z 40-450.

Conclusion
The structural identity of (3-Bromophenyl)(cyclopropyl)methanone is definitively confirmed

through a combination of NMR, IR, and MS techniques. ¹H and ¹³C NMR establish the precise

carbon-hydrogen framework. IR spectroscopy confirms the presence of the key aryl ketone

functional group. Mass spectrometry validates the molecular weight and elemental

composition, while its fragmentation pattern provides a final layer of structural proof. The

protocols and interpretations outlined in this guide provide a robust, self-validating framework

for researchers requiring rigorous analytical characterization of this important chemical

intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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